Cas no 1804731-04-1 (2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-iodopyridine)

• Product Name: 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-iodopyridine
• CAS No: 1804731-04-1
• MF: C₈H₄ClF₂IN₂
• MW: 328.485039710999
• CID: 4875927
• Update Time: 2025-11-01

2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-iodopyridine

• Inchi： 1S/C8H4ClF2IN2/c9-2-6-4(3-13)1-5(7(10)11)8(12)14-6/h1,7H,2H2
• InChI Key： AYEJCSTZCWKGJK-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C#N)C(CCl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-iodopyridine

2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-iodopyridine: A Comprehensive Overview

The compound with CAS No. 1804731-04-1, known as 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-iodopyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its pyridine ring structure, which is substituted with a variety of functional groups, including a chloromethyl group at position 2, a cyano group at position 3, a difluoromethyl group at position 5, and an iodine atom at position 6. These substituents confer unique chemical properties and reactivity to the molecule, making it a valuable tool in various research and industrial applications.

The synthesis of 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-iodopyridine involves a series of carefully designed multi-step reactions. Researchers have employed methodologies such as nucleophilic substitution, electrophilic substitution, and coupling reactions to construct the pyridine ring and introduce the desired substituents. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of palladium catalysts in cross-coupling reactions has significantly improved the yield and purity of the final product.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore its role in various biological pathways. Recent studies have highlighted its potential as an inhibitor of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The cyano group at position 3 has been shown to interact with specific binding sites on these enzymes, suggesting a novel therapeutic avenue.

In addition to its pharmacological applications, 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-iodopyridine has also found use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. The chloromethyl group at position 2 contributes to the molecule's ability to act as an electron donor, while the iodine atom at position 6 enhances its electron-withdrawing characteristics. This balance of electron-donating and withdrawing groups makes it an ideal candidate for tuning the electronic properties of organic semiconductors.

Recent research has also focused on the environmental impact of this compound. Studies have demonstrated that 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-iodopyridine exhibits biodegradability under specific conditions, reducing concerns about its long-term persistence in the environment. However, further investigations are required to fully understand its environmental fate and potential risks.

In conclusion, 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-iodopyridine (CAS No. 1804731-04-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.